![molecular formula C18H23ClN4OS B2983317 cyclobutyl(4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)methanone hydrochloride CAS No. 1351632-00-2](/img/structure/B2983317.png)
cyclobutyl(4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)methanone hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Antimicrobial Activity
The synthesis and evaluation of heterocyclic compounds, including those similar to the chemical structure of interest, have shown significant antimicrobial activities. For instance, the study by Guo-qiang Hu et al. (2008) explored the antibacterial efficacy of fused heterocyclic thiadiazole compounds. The introduction of a polar group into these compounds resulted in enhanced antibacterial activity against both Gram-positive and Gram-negative bacteria, suggesting the potential of such structures for further investigation in antimicrobial applications (Guo-qiang Hu et al., 2008).
Anticancer and Antituberculosis Studies
Another study by S. Mallikarjuna et al. (2014) synthesized derivatives of cyclopropyl (piperazin-1-yl) methanone and evaluated them for their anticancer and antituberculosis activities. Certain compounds exhibited significant activity against human breast cancer cell lines and the Mycobacterium tuberculosis H37Rv strain, showcasing the potential of cyclobutyl analogs in therapeutic applications for cancer and tuberculosis (S. Mallikarjuna et al., 2014).
Discovery of Antitubercular Agents
D. Sriram et al. (2006) discovered antitubercular oxazolyl thiosemicarbazones with potent activity against Mycobacterium tuberculosis H37Rv and multidrug-resistant strains. Among the synthesized compounds, one showed exceptionally low minimum inhibitory concentrations, highlighting the effectiveness of such molecular frameworks in combating tuberculosis (D. Sriram et al., 2006).
Synthesis and Evaluation of Antimicrobial Agents
M. Koca et al. (2005) synthesized novel derivatives of benzofuran and evaluated their antimicrobial activity. The study identified compounds with significant activity against Candida albicans, suggesting the potential utility of these compounds, including cyclobutyl analogs, in developing new antimicrobial agents (M. Koca et al., 2005).
Future Directions
The future directions for this compound could involve further exploration of its potential pharmacological activities, given the diverse activities observed in related compounds . Additionally, more research could be conducted to elucidate its synthesis process, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties.
properties
IUPAC Name |
cyclobutyl-[4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl]methanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4OS.ClH/c23-17(15-7-4-8-15)21-9-11-22(12-10-21)18-20-19-16(13-24-18)14-5-2-1-3-6-14;/h1-3,5-6,15H,4,7-13H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHSHTHBEMVRKGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)N2CCN(CC2)C3=NN=C(CS3)C4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.